(2-bromoethyl)(ethyl)amine hydrobromide
Overview
Description
2-Bromoethyl)(ethyl)amine hydrobromide (BEAH) is an organic compound used in various scientific applications. It is a brominated amine that can be synthesized from ethyl bromide and ethylamine. BEAH has a wide range of applications in scientific research, particularly in the fields of biochemistry, physiology, and pharmacology. This article will discuss the synthesis method of BEAH, its scientific research applications, the mechanism of action, biochemical and physiological effects, and the advantages and limitations for lab experiments. Additionally, potential future directions for research involving BEAH will be explored.
Scientific Research Applications
(2-bromoethyl)(ethyl)amine hydrobromide has a wide range of applications in scientific research. It has been used in the study of enzyme inhibition, protein-ligand interactions, and drug metabolism. Additionally, this compound has been used in the study of cell signaling pathways, gene expression, and the development of new drugs.
Mechanism of Action
(2-bromoethyl)(ethyl)amine hydrobromide acts as a reversible inhibitor of enzymes, particularly those involved in the metabolism of drugs. This compound binds to the enzyme, preventing it from catalyzing the reaction. This can be used to study the enzyme-substrate interactions and to determine the kinetic parameters of the reaction. Additionally, this compound can be used to study the effects of drugs on the enzyme and to identify potential drug targets.
Biochemical and Physiological Effects
This compound has been used to study the effects of drugs on the body. It has been used to study the effects of drugs on the liver, kidney, and other organs. Additionally, this compound has been used to study the effects of drugs on the cardiovascular system, the nervous system, and the immune system.
Advantages and Limitations for Lab Experiments
The use of (2-bromoethyl)(ethyl)amine hydrobromide in laboratory experiments offers several advantages. It is a relatively inexpensive compound that is easy to synthesize. Additionally, this compound is a reversible inhibitor, which means that it can be used to study the effects of drugs on enzymes without permanently inhibiting the enzyme.
However, there are some limitations to using this compound in laboratory experiments. It is not always possible to accurately predict the effects of this compound on an enzyme due to the complexity of the enzyme-substrate interactions. Additionally, this compound can only be used to study the effects of drugs on enzymes, and not on other biochemical pathways.
Future Directions
The use of (2-bromoethyl)(ethyl)amine hydrobromide in scientific research has the potential to open up new avenues of exploration. For example, this compound could be used to study the effects of drugs on gene expression and the development of new drugs. Additionally, this compound could be used to study the effects of drugs on the immune system, the cardiovascular system, and the nervous system. Finally, this compound could be used to study the effects of drugs on the metabolism of other drugs, as well as the effects of drugs on the body as a whole.
Synthesis Methods
(2-bromoethyl)(ethyl)amine hydrobromide can be synthesized from ethyl bromide and ethylamine. The reaction begins with the nucleophilic addition of ethyl bromide to ethylamine, forming an alkylated intermediate. This intermediate then undergoes a proton transfer to form this compound. The reaction is typically conducted in aqueous solution at a temperature of 80-100°C for approximately one hour.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2-bromoethyl)(ethyl)amine hydrobromide involves the reaction of ethylene with hydrobromic acid to form ethyl bromide, which is then reacted with 2-aminoethanol to form (2-hydroxyethyl)ethylamine. This intermediate is then reacted with hydrobromic acid and acetic anhydride to form the final product, (2-bromoethyl)(ethyl)amine hydrobromide.", "Starting Materials": [ "Ethylene", "Hydrobromic acid", "2-aminoethanol", "Acetic anhydride" ], "Reaction": [ "Step 1: Ethylene is reacted with hydrobromic acid in the presence of a catalyst to form ethyl bromide.", "Step 2: Ethyl bromide is reacted with 2-aminoethanol in the presence of a base to form (2-hydroxyethyl)ethylamine.", "Step 3: (2-hydroxyethyl)ethylamine is reacted with hydrobromic acid and acetic anhydride to form (2-bromoethyl)(ethyl)amine hydrobromide." ] } | |
CAS RN |
70299-78-4 |
Molecular Formula |
C4H11Br2N |
Molecular Weight |
232.9 |
Purity |
95 |
Origin of Product |
United States |
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